N-(benzo[d][1,3]dioxol-5-yl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19N3O5S/c1-26-16-6-3-13(9-18(16)27-2)15-5-8-21(24-23-15)30-11-20(25)22-14-4-7-17-19(10-14)29-12-28-17/h3-10H,11-12H2,1-2H3,(H,22,25)
• InChI Key: SVRNTUJVDFFSSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC4=C(C=C3)OCO4)OC
• Molecular Formula: C21H19N3O5S
• Molecular Weight: 425.5 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-yl moiety, which is a common structural feature in many bioactive molecules. It also has a pyridazin-3-yl group attached via a thioacetamide linkage. The presence of the 3,4-dimethoxyphenyl group could potentially contribute to its bioactivity.

Scientific Research Applications

Antimicrobial and Antioxidant Agents

• Antimicrobial Activity : Some derivatives of this compound have been synthesized and showed potent anti-microbial activity against various bacteria and fungi. For example, compounds with similar structures demonstrated significant antimicrobial properties in in-vitro studies (Naraboli & Biradar, 2017).
• Antioxidant Activities : These compounds also displayed considerable antioxidant activities, measured through methods like DPPH radical scavenging activity and Ferrous metal ion chelating activity (Naraboli & Biradar, 2017).

Synthesis and Stability Investigations

• Metabolic Stability Studies : Derivatives of this compound have been explored for improved metabolic stability. For example, in studies involving phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, analogues of this compound were analyzed to reduce metabolic deacetylation (Stec et al., 2011).

Antitumor and Anti-HIV Activities

• Antitumor Activity : Certain derivatives exhibited potential antitumor activities, as tested in vitro against human tumor cell lines (Yurttaş et al., 2015).
• Anti-HIV Activity : Modifications of the compound's structure, such as altering the accessory groups, have led to improved anti-HIV activities, effective against several strains of HIV-1 and HIV-2 (Mizuhara et al., 2012).

Antibacterial Agents

• Novel Antibacterial Compounds : Some derivatives of this compound have been synthesized and exhibited significant antibacterial activity. For example, compounds tethering bioactive benzothiazole nucleus demonstrated promising results against various bacteria (Bhoi et al., 2015).

Antioxidant Properties

• Antioxidant Evaluation : Derivatives of this compound have been evaluated for their antioxidant properties. For instance, novel compounds synthesized from this structure showed good efficacy in antioxidant assays (Koppireddi et al., 2013).